1-(6-Chloro-4-hydroxybenzofuran-2-yl)ethanone

• Molecular Formula: C10H7ClO3
• Molecular Weight: 210.61 g/mol
• IUPAC Name: 1-(6-chloro-4-hydroxy-1-benzofuran-2-yl)ethanone
• InChI: InChI=1S/C10H7ClO3/c1-5(12)9-4-7-8(13)2-6(11)3-10(7)14-9/h2-4,13H,1H3
• InChI Key: BYSJMCQDKAXMAK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(C=C(C=C2O1)Cl)O

Description

1-(6-Chloro-4-hydroxybenzofuran-2-yl)ethanone is a useful research compound. Its molecular formula is C10H7ClO3 and its molecular weight is 210.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred solution of 1-(6-chloro-4-methoxybenzofuran-2-yl)ethanone (Example 37C, 1.43 g, 6.37 mmol) in chlorobenzene (15 mL, 148 mmol) was added aluminum chloride (3.40 g, 25.5 mmol) in portions over a period of 10 minutes. The reaction vessel was then sealed and heated at 100° C. for 40 minutes, then cool to r.t. and poured onto crushed ice (rinsed stirring bar with EtOAc). This was stirred for 30 minutes, then extracted with ethyl acetate. The organic phase was dried (MgSO4), filtered and concentrated to dryness. The residue was purified by ISCO using hexanes/EtOAc as eluent. Fractions containing the desired product were concentrated to give the title material (1.18 g, 5.60 mmol, 88% yield) as a light brown solid. LC (Method A): 1.783 min. LCMS (APCI) calcd for C10H8ClO3 [M+H]+ m/z 211.02, found 211.0. 1H NMR (CDCl3, 400 MHz) δ ppm: 11.01 (s, 1H), 7.89 (s, 1H), 6.72 (s, 1H), 2.52 (s, 3H).